Cas no 2172240-21-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid
• CAS No: 2172240-21-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6097636
• PubChem ID: 165568495
• Update Time: 2025-07-16

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid
• EN300-1522573
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]-3-hydroxybutanoic acid
• 2172240-21-8

• Inchi： 1S/C26H32N2O6/c1-25(2,23(32)27-14-16(29)13-22(30)31)26(3,4)28-24(33)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,29H,13-15H2,1-4H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： MWXHXYSVCBKWKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(NCC(CC(=O)O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid (CAS No. 2172240-21-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid (CAS No. 2172240-21-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and bioconjugates. Its unique structural features, including the hydroxybutanoic acid moiety and trimethylbutanamido group, make it a versatile building block for drug discovery and biomaterials.

The growing demand for custom peptide synthesis and precision medicine has propelled research into specialized intermediates like CAS 2172240-21-8. Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents," highlighting the need for high-purity compounds. This compound’s Fmoc-protecting group ensures compatibility with standard SPPS protocols, while its hydrophilic side chain enhances solubility—a critical factor for peptide drug formulation.

From an SEO perspective, trending queries such as "how to improve peptide yield" and "best Fmoc-protected building blocks" align with this compound’s utility. Its role in click chemistry and bioorthogonal reactions further expands its relevance in targeted drug delivery systems. Laboratories prioritizing green chemistry also value its efficient deprotection under mild conditions, reducing environmental impact.

Analytical studies of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid emphasize its stability in aqueous buffers and compatibility with HPLC purification. These properties address common challenges like "peptide aggregation" and "side-chain protection," frequently discussed in scientific forums. Moreover, its CAS 2172240-21-8 designation ensures traceability in regulatory submissions, a key concern for GMP manufacturing.

Innovations in cancer therapeutics and neurological disorders have spurred interest in modified amino acids like this compound. Its sterically hindered structure minimizes unwanted side reactions, a feature highlighted in searches for "high-efficiency peptide synthesis." As the biopharmaceutical industry shifts toward personalized therapies, intermediates such as CAS 2172240-21-8 will remain indispensable for R&D pipelines.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-3-hydroxybutanoic acid exemplifies the synergy between chemical innovation and biomedical applications. Its multifaceted role in peptide engineering, coupled with rising demand for tailored therapeutics, positions it as a cornerstone in modern pharmaceutical chemistry.